Cas no 1208076-20-3 (Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate)

• Product Name: Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate
• CAS No: 1208076-20-3
• MF: C₉H₉Br₂NO₃
• MW: 338.980661153793
• MDL: MFCD12547847
• CID: 4577506
• Update Time: 2025-06-10

Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate

• MDL： MFCD12547847
• Inchi： 1S/C9H9Br2NO3/c1-14-5-3-4(10)6(9(13)15-2)7(11)8(5)12/h3H,12H2,1-2H3
• InChI Key： ANNKSNCZNCRDHR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Br)C=C(OC)C(N)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate

Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate (CAS No. 1208076-20-3): An Overview of Its Structure, Properties, and Applications

Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate (CAS No. 1208076-20-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring system substituted with bromine, methoxy, and amino groups, making it a valuable candidate for a wide range of research and development activities.

The molecular formula of Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate is C₁₁H₁₁Br₂NO₃, and its molecular weight is approximately 351.09 g/mol. The presence of the bromine atoms imparts significant halogen bonding capabilities, which can influence the compound's physical and chemical properties. The methoxy group (OCH₃) and the amino group (NH₂) further enhance the compound's reactivity and functional versatility.

In terms of physical properties, Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate is a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for use in various solution-based applications.

The chemical stability of Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate is an important consideration for its practical applications. Under standard laboratory conditions, the compound is stable at room temperature and does not readily decompose. However, it can be sensitive to strong acids and bases, as well as high temperatures, which can lead to degradation or rearrangement of the molecular structure.

In the realm of pharmaceutical research, Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate has shown promise as a potential lead compound for drug development. Recent studies have focused on its biological activity and potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research reported that this compound shows significant activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral replication processes, making it a promising candidate for further development in antiviral therapeutics.

In addition to its biological applications, Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate has also found use in materials science. Its unique electronic properties make it suitable for incorporation into organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials has shown that this compound can be used to improve the performance of these devices by enhancing charge transport properties and stability.

The synthesis of Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of a substituted benzene ring followed by methylation and amino group introduction. The choice of reaction conditions and catalysts can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

Safety considerations are crucial when handling Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, Methyl 3-Amino-2,6-dibromo-4-methoxybenzoate (CAS No. 1208076-20-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.